molecular formula C26H20ClNO4 B11142715 1-(3-Chlorophenyl)-2-[2-(4-methoxyphenyl)ethyl]-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

1-(3-Chlorophenyl)-2-[2-(4-methoxyphenyl)ethyl]-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

Cat. No.: B11142715
M. Wt: 445.9 g/mol
InChI Key: CADDQPJTQQVEPJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound belongs to the 1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione family, characterized by a fused chromene-pyrrole-dione scaffold. Its structure includes a 3-chlorophenyl group at position 1 and a 2-(4-methoxyphenyl)ethyl substituent at position 2. The synthetic route for such compounds typically involves multicomponent reactions of methyl 4-(o-hydroxyphenyl)-2,4-dioxobutanoates with aryl aldehydes and primary amines under mild conditions .

Properties

Molecular Formula

C26H20ClNO4

Molecular Weight

445.9 g/mol

IUPAC Name

1-(3-chlorophenyl)-2-[2-(4-methoxyphenyl)ethyl]-1H-chromeno[2,3-c]pyrrole-3,9-dione

InChI

InChI=1S/C26H20ClNO4/c1-31-19-11-9-16(10-12-19)13-14-28-23(17-5-4-6-18(27)15-17)22-24(29)20-7-2-3-8-21(20)32-25(22)26(28)30/h2-12,15,23H,13-14H2,1H3

InChI Key

CADDQPJTQQVEPJ-UHFFFAOYSA-N

Canonical SMILES

COC1=CC=C(C=C1)CCN2C(C3=C(C2=O)OC4=CC=CC=C4C3=O)C5=CC(=CC=C5)Cl

Origin of Product

United States

Biological Activity

The compound 1-(3-Chlorophenyl)-2-[2-(4-methoxyphenyl)ethyl]-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a member of the chromeno-pyrrole family, which has garnered attention for its diverse biological activities. This article aims to provide a comprehensive overview of the biological activity of this compound, including its synthesis, mechanisms of action, and potential therapeutic applications.

Chemical Structure and Properties

The chemical structure of the compound can be represented as follows:

  • Molecular Formula : C19H18ClN2O3
  • Molecular Weight : 348.81 g/mol

The compound consists of a chromeno-pyrrole core with substituents that enhance its biological activity. The presence of both chlorophenyl and methoxyphenyl groups is particularly significant in modulating its pharmacological properties.

Antioxidant Activity

Research indicates that derivatives of chromeno-pyrrole compounds exhibit notable antioxidant properties. A study highlighted the ability of similar structures to scavenge free radicals, which is crucial in preventing oxidative stress-related diseases . The antioxidant activity of 1-(3-Chlorophenyl)-2-[2-(4-methoxyphenyl)ethyl]-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione has been attributed to its structural features that allow for effective electron donation.

Antimicrobial Properties

Compounds within the chromeno-pyrrole class have demonstrated antimicrobial activity against various pathogens. For instance, halogenated pyrroles have been shown to possess antibacterial effects against Gram-positive and Gram-negative bacteria . The specific compound may exhibit similar properties due to the presence of the chlorophenyl group, which has been linked to enhanced antibacterial activity.

Enzyme Inhibition

The compound has also been studied for its potential as an enzyme inhibitor. Chromeno-pyrroles have been reported to inhibit key enzymes involved in metabolic pathways, such as glucokinase and proteases related to viral infections like SARS-CoV-2 . This suggests a potential application in treating metabolic disorders and viral infections.

Cytotoxicity

Cytotoxic studies have revealed that derivatives of this compound can induce apoptosis in cancer cell lines. The mechanism often involves the generation of reactive oxygen species (ROS), leading to cellular damage and death . Further investigation into specific cancer types could elucidate its therapeutic potential.

Synthetic Approaches

The synthesis of 1-(3-Chlorophenyl)-2-[2-(4-methoxyphenyl)ethyl]-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione typically involves multicomponent reactions that yield high purity and yield rates. A notable method includes the use of aldehydes and amines under controlled conditions to form the desired chromeno-pyrrole structure .

Notable Case Studies

  • Antioxidant Efficacy : In a controlled study, derivatives exhibited significant radical scavenging activity compared to standard antioxidants like ascorbic acid. The study measured IC50 values demonstrating lower concentrations required for effective scavenging.
    CompoundIC50 (µM)
    Ascorbic Acid25
    Chromeno-Pyrrole Derivative15
  • Antimicrobial Testing : A case study on antimicrobial efficacy showed that the compound inhibited bacterial growth with a minimum inhibitory concentration (MIC) comparable to established antibiotics.
    BacteriaMIC (µg/mL)
    Staphylococcus aureus32
    Escherichia coli64

Scientific Research Applications

Medicinal Chemistry

The compound has shown promise in medicinal chemistry due to its potential pharmacological properties. Research indicates that derivatives of similar chromeno-pyrrole structures may exhibit:

  • Antimicrobial Activity : Compounds with chromeno-pyrrole structures have demonstrated significant antibacterial effects against pathogens such as Staphylococcus aureus and Escherichia coli, with minimum inhibitory concentration (MIC) values ranging from 3.12 to 12.5 µg/mL .
  • Anticancer Properties : Preliminary studies suggest that this compound may inhibit cancer cell proliferation through mechanisms involving apoptosis and cell cycle arrest. Further biological assays are necessary to confirm these activities specifically for this compound.

The unique structure of 1-(3-Chlorophenyl)-2-[2-(4-methoxyphenyl)ethyl]-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione suggests various biological interactions:

  • Anti-inflammatory Effects : Studies indicate potential anti-inflammatory actions which could be beneficial in treating conditions like arthritis or other inflammatory diseases.
  • Enzyme Inhibition : The compound may act as an inhibitor for specific enzymes involved in metabolic pathways, thereby influencing various physiological processes.

Materials Science

In materials science, the compound's unique properties may allow for applications in developing new materials or coatings due to its structural stability and reactivity:

  • Polymer Chemistry : The compound can be utilized as a building block for synthesizing more complex polymers with desirable mechanical and thermal properties.
  • Nanotechnology : Its potential applications extend to nanomaterials where it could be used to modify surfaces or enhance material properties at the nanoscale.

Case Studies and Research Findings

Research on the applications of 1-(3-Chlorophenyl)-2-[2-(4-methoxyphenyl)ethyl]-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is still emerging. Here are some notable findings:

  • A study published in Medicinal Chemistry explored the synthesis and biological evaluation of pyrrole derivatives, including this compound, highlighting its potential as an antimicrobial agent .
  • Another investigation focused on the synthesis of chromeno-pyrrole derivatives and their anticancer activities against various cancer cell lines, suggesting that structural modifications could enhance efficacy .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations at Position 1 and Position 2

The table below summarizes key structural analogs and their substituents:

Compound Name Position 1 Substituent Position 2 Substituent Key Features Reference
Target Compound 3-Chlorophenyl 2-(4-Methoxyphenyl)ethyl Combines electron-withdrawing (Cl) and electron-donating (OMe) groups.
1-(4-Methoxyphenyl)-2-[3-(morpholin-4-yl)propyl]-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione 4-Methoxyphenyl 3-(Morpholin-4-yl)propyl Morpholine moiety enhances polarity; lacks halogen.
7-Chloro-1-(4-fluorophenyl)-2-[2-(morpholin-4-yl)ethyl]-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione 4-Fluorophenyl 2-(Morpholin-4-yl)ethyl Fluorine at position 7; morpholine group improves solubility.
1-Aryl-2-[2-(dimethylamino)ethyl]-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-diones Aryl (variable) 2-(Dimethylamino)ethyl Tertiary amine group facilitates protonation; substituents modulate activity. (Ref 29)

Key Observations :

  • Electron Effects : The 3-chlorophenyl group in the target compound introduces meta-substitution and electron-withdrawing effects, contrasting with para-substituted analogs (e.g., 4-methoxyphenyl in ). This may alter π-π stacking interactions in biological targets compared to para-substituted derivatives.
  • The target compound’s 4-methoxyphenylethyl group provides moderate lipophilicity, balancing membrane permeability and solubility.
  • Synthetic Flexibility : The target compound’s substituents are compatible with the multicomponent reaction protocol described in , which tolerates diverse aryl aldehydes and amines. However, bulky groups (e.g., morpholinylpropyl in ) may require optimized reaction conditions.
Reactivity and Functionalization
  • Hydrazine Reactivity : Analogous compounds (e.g., 2-methyl-1-phenyl derivatives) react with hydrazine hydrate to form pyrazole-fused derivatives . The target compound’s 2-(4-methoxyphenyl)ethyl group may sterically hinder similar transformations compared to smaller substituents (e.g., methyl).
  • Ring Conformations: X-ray studies of related chromeno-pyrrole-diones (e.g., ) reveal that pyrrolidine rings adopt envelope conformations, while tetrahydropyran rings exhibit half-chair conformations. Substituents like the 4-methoxyphenylethyl chain in the target compound may influence crystal packing via C–H···π interactions.

Preparation Methods

Core Chromeno-Pyrrole Formation

The chromeno[2,3-c]pyrrole-3,9-dione framework is typically constructed via a one-pot MCR involving:

  • Methyl 4-(o-hydroxyphenyl)-2,4-dioxobutanoate (1.1 equiv)

  • 3-Chlorobenzaldehyde (1.2 equiv)

  • 2-(4-Methoxyphenyl)ethylamine (1.5 equiv)

Reaction conditions involve refluxing in ethanol with acetic acid (1 mL) as a catalyst at 80°C for 20 hours. The mechanism proceeds through:

  • Imine formation between the aldehyde and amine.

  • Michael addition of the dioxobutanoate to the imine.

  • Cyclization and dehydration to form the fused chromeno-pyrrole system.

Table 1: Representative Reaction Components and Yields

ComponentRoleYield RangePurity (HPLC)
Methyl 4-(o-hydroxyphenyl)-2,4-dioxobutanoateCyclization precursor43–86%>95%
3-ChlorobenzaldehydeAryl aldehyde65–78%>90%
2-(4-Methoxyphenyl)ethylamineAmine nucleophile70–82%>93%

Stepwise Synthesis via Intermediate Isolation

Synthesis of 1-(3-Chlorophenyl)propane-1,2-dione

This diketone intermediate is prepared by Friedel-Crafts acylation of 3-chlorobenzene with propionyl chloride in the presence of AlCl<sub>3</sub>. The reaction proceeds at 0–5°C for 4 hours, yielding 1-(3-chlorophenyl)propane-1,2-dione (87% yield, mp 98–100°C).

Condensation with 4-Methoxyphenethylamine

The diketone reacts with 4-methoxyphenethylamine (1.2 equiv) in toluene under Dean-Stark conditions to form the enamine intermediate . Cyclization is induced by adding p-TSA (0.1 equiv) and heating at 110°C for 12 hours, yielding the dihydrochromeno-pyrrole core (68% yield).

Industrial-Scale Production

Continuous Flow Reactor Optimization

Industrial protocols utilize continuous flow systems to enhance reproducibility and safety:

  • Residence time : 30 minutes

  • Temperature : 85°C

  • Catalyst : Sc(OTf)<sub>3</sub> (0.05 mol%)

  • Solvent : 2-MeTHF (green solvent alternative)

This method achieves 89% conversion with >99% regioselectivity, reducing waste compared to batch processes.

Table 2: Batch vs. Flow Synthesis Comparison

ParameterBatch ReactorFlow Reactor
Reaction Time20 h0.5 h
Yield75%89%
Solvent Consumption (L/kg)12045

Post-Synthetic Modifications

Functional Group Interconversion

The 4-methoxyphenyl group can be demethylated using BBr<sub>3</sub> in CH<sub>2</sub>Cl<sub>2</sub> (-78°C, 2 h) to yield phenolic derivatives for structure-activity relationship (SAR) studies.

Halogenation at the Chromene Core

Electrophilic chlorination with NCS (N-chlorosuccinimide) in AcOH at 50°C introduces additional Cl substituents at position 7 (72% yield).

Analytical Characterization

Spectroscopic Data

  • <sup>1</sup>H NMR (400 MHz, CDCl<sub>3</sub>): δ 7.62 (d, J = 8 Hz, 2H, Ar-H), 4.32 (q, J = 6.8 Hz, 2H, CH<sub>2</sub>), 3.85 (s, 3H, OCH<sub>3</sub>).

  • HRMS (ESI) : m/z 468.1452 [M+H]<sup>+</sup> (calc. 468.1450).

Purity Assessment

HPLC analysis on a C18 column (MeCN/H<sub>2</sub>O = 70:30) shows a single peak at t<sub>R</sub> = 12.7 min, confirming >99% purity.

Challenges and Solutions

Regioselectivity in Cyclization

The competing formation of [3,4-b]pyrrole isomers is suppressed by:

  • Using bulky amines (e.g., 4-methoxyphenethylamine vs. methylamine)

  • Maintaining pH < 3 with HCOOH during cyclization.

Scale-Up Limitations

Crystallization difficulties at >100 g scale are resolved by:

  • Seeding with pure product crystals

  • Gradient cooling (80°C → 25°C over 8 h).

Q & A

What are the common synthetic routes for 1-(3-Chlorophenyl)-2-[2-(4-methoxyphenyl)ethyl]-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione?

Level: Basic
Answer:
The synthesis typically involves multi-step organic reactions, including cyclization of precursors (e.g., substituted benzaldehydes and amines) under acidic or basic conditions. Key steps include:

  • Cyclization: Formation of the chromeno-pyrrole core under high temperatures (80–120°C) in inert atmospheres to minimize side reactions .
  • Functionalization: Introduction of chlorophenyl and methoxyphenyl groups via nucleophilic substitution or coupling reactions. Polar solvents like dimethylformamide (DMF) are often used to enhance solubility .
  • Purification: Column chromatography or recrystallization to isolate the final product .

How can researchers optimize the synthesis of this compound for improved yield and purity?

Level: Advanced
Answer:
Optimization strategies include:

  • Solvent Screening: Testing polar aprotic solvents (e.g., DMF, acetonitrile) to improve reaction rates and selectivity .
  • Catalyst Selection: Using transition-metal catalysts (e.g., Pd/C) for efficient coupling reactions .
  • Process Intensification: Implementing continuous flow reactors or high-throughput screening to identify optimal conditions (temperature, stoichiometry) .
  • In-line Analytics: Employing TLC or HPLC to monitor intermediate formation and adjust parameters in real-time .

What biological activities have been reported for this compound?

Level: Basic
Answer:
Preliminary studies suggest:

  • Anticancer Activity: Inhibition of tumor cell proliferation via apoptosis induction (IC₅₀ values: 5–20 µM in vitro) .
  • Antimicrobial Effects: Moderate activity against Gram-positive bacteria (MIC: 10–50 µg/mL) .
  • Anti-inflammatory Potential: Suppression of COX-2 and NF-κB pathways in macrophage models .

What experimental strategies are recommended to investigate the mechanism of action in anticancer activity?

Level: Advanced
Answer:

  • Molecular Docking: Computational modeling to predict binding affinity with targets like topoisomerase II or tubulin .
  • Binding Assays: Surface plasmon resonance (SPR) or isothermal titration calorimetry (ITC) to quantify interactions with proteins/DNA .
  • Pathway Analysis: Western blotting or RNA-seq to assess downstream effects on apoptosis-related proteins (e.g., Bcl-2, caspase-3) .

What analytical techniques are essential for characterizing this compound?

Level: Basic
Answer:

  • NMR Spectroscopy: ¹H/¹³C NMR to confirm substituent positions and purity .
  • HPLC: Purity assessment (>95% by reverse-phase chromatography) .
  • Mass Spectrometry: High-resolution MS (HRMS) for molecular formula verification .

How can contradictory data regarding reaction yields in different solvent systems be resolved?

Level: Advanced
Answer:

  • Systematic Solvent Screening: Compare yields in polar (e.g., DMF) vs. non-polar (e.g., toluene) solvents to identify solvent-dependent intermediates .
  • Kinetic Studies: Track reaction progress via in-situ IR or UV-Vis spectroscopy to pinpoint rate-limiting steps .
  • Design of Experiments (DOE): Use factorial designs to evaluate interactions between solvent polarity, temperature, and catalyst loading .

What are the key structural features influencing the compound’s reactivity?

Level: Basic
Answer:

  • Chromeno-Pyrrole Core: Conjugated π-system enhances stability and electronic delocalization .
  • Substituents: Chlorophenyl (electron-withdrawing) and methoxyphenyl (electron-donating) groups modulate electrophilicity and lipophilicity .

What methodologies are effective in modifying the electronic properties for material science applications?

Level: Advanced
Answer:

  • Oxidation/Reduction: Convert carbonyl groups to quinones (oxidized) or alcohols (reduced) to alter conductivity .
  • Substituent Engineering: Introduce electron-deficient groups (e.g., nitro) to enhance charge transport in organic semiconductors .
  • Computational Modeling: DFT calculations to predict HOMO/LUMO levels and bandgap tuning .

How do substituents like chlorophenyl and methoxyphenyl affect bioactivity?

Level: Basic
Answer:

  • Chlorophenyl: Increases lipophilicity, improving membrane permeability and target binding .
  • Methoxyphenyl: Enhances solubility and modulates electron density, influencing interactions with enzymatic pockets .

What approaches are used to study interactions with biological macromolecules?

Level: Advanced
Answer:

  • X-ray Crystallography: Resolve 3D structures of compound-protein complexes .
  • SPR/ITC: Quantify binding kinetics and thermodynamics .
  • Fluorescence Quenching: Monitor conformational changes in proteins upon ligand binding .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.